Cas no 2329072-57-1 (2-(3,3-difluoroazetidine-1-carbonyl)pyrazine)

• Product Name: 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine
• CAS No: 2329072-57-1
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 5340322
• PubChem ID: 122269338
• Update Time: 2025-10-30

2-(3,3-difluoroazetidine-1-carbonyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• F6543-0516
• (3,3-difluoroazetidin-1-yl)(pyrazin-2-yl)methanone
• 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine

• Inchi： 1S/C8H7F2N3O/c9-8(10)4-13(5-8)7(14)6-3-11-1-2-12-6/h1-3H,4-5H2
• InChI Key： NKMNDPXOSFUMAH-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C2C=NC=CN=2)=O)C1)F

Computed Properties

• Exact Mass: 199.05571818g/mol
• Monoisotopic Mass: 199.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.1Ų

Additional information on 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine

Introduction to 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine (CAS No. 2329072-57-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,3-difluoroazetidine-1-carbonyl)pyrazine (CAS No. 2329072-57-1) is a novel heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms, which is further functionalized with a 3,3-difluoroazetidine-1-carbonyl moiety. The presence of fluorine atoms and the azetidine group introduces distinct electronic and steric properties, making it a valuable scaffold for designing bioactive molecules.

The structural framework of 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine imparts exceptional reactivity and versatility, enabling its incorporation into various pharmacophores. The difluoroazetidine-1-carbonyl group is particularly noteworthy, as it serves as a versatile intermediate in organic synthesis, facilitating the formation of amide bonds and other covalent linkages essential for drug development. This structural motif has been extensively explored in the design of protease inhibitors, kinase inhibitors, and other therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts. The pyrazine core in 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine is particularly well-suited for this purpose, as it can be readily modified to target specific biological pathways. For instance, pyrazine derivatives have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine is its potential application in drug discovery. The compound’s ability to undergo selective functionalization allows researchers to tailor its properties for specific therapeutic applications. Recent studies have demonstrated its utility in developing small-molecule inhibitors that disrupt key signaling pathways implicated in neurological disorders. The fluorinated azetidine group enhances the compound’s binding affinity to target proteins while minimizing off-target effects, making it an attractive candidate for further development.

The synthetic accessibility of 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine is another critical factor contributing to its significance in medicinal chemistry. The compound can be synthesized through multi-step reactions involving readily available starting materials, including fluorinated precursors and pyrazine derivatives. This accessibility enables rapid screening of analogs and optimization of lead compounds without excessive computational or experimental burden.

Moreover, the biological activity of 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine has been extensively evaluated in preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors relevant to human diseases. For example, it has demonstrated efficacy against cyclin-dependent kinases (CDKs), which are overexpressed in many cancers and play a crucial role in cell cycle regulation. Additionally, the compound has shown promise in modulating inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes.

The pharmacokinetic profile of 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine is another area of interest. Due to the presence of fluorine atoms, the compound exhibits improved stability under physiological conditions, leading to prolonged half-life and enhanced bioavailability. This characteristic is particularly advantageous for therapeutic applications requiring sustained drug delivery.

In conclusion, 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine (CAS No. 2329072-57-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for designing novel therapeutics targeting various human diseases. As research continues to uncover new applications for this compound, 2-(3,3-difluoroazetidine-1-carbonyl)pyrazine is poised to play a pivotal role in the development of next-generation pharmaceuticals.